methyl 2-({[4-(4-morpholinylsulfonyl)phenoxy]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-(4-morpholin-4-ylsulfonylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C20H22N2O7S/c1-27-20(24)17-4-2-3-5-18(17)21-19(23)14-29-15-6-8-16(9-7-15)30(25,26)22-10-12-28-13-11-22/h2-9H,10-14H2,1H3,(H,21,23)
• InChI Key: BEUGPVBIQSPYFW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C20H22N2O7S
• Molecular Weight: 434.5 g/mol

Description

“Methyl 2-({[4-(4-morpholinylsulfonyl)phenoxy]acetyl}amino)benzoate” is an organic compound containing several functional groups, including a morpholinylsulfonyl group, a phenoxy group, an acetyl amino group, and a methyl benzoate group.

Synthesis Analysis

While the exact synthesis pathway for this compound isn’t available, it might involve several steps including the formation of the morpholinylsulfonyl group, the introduction of the phenoxy group, and the acetylation of an amino group. The final step could involve the esterification of a carboxylic acid group with methanol to form the methyl benzoate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The morpholinylsulfonyl group would introduce a cyclic structure, the phenoxy group would provide an aromatic ring, and the acetyl amino group would add a polar character to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the morpholinylsulfonyl group could undergo reactions typical of sulfonamides, the phenoxy group could participate in electrophilic aromatic substitution reactions, and the acetyl amino group could be involved in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the morpholinylsulfonyl and acetyl amino groups could increase its solubility in water, while the phenoxy and methyl benzoate groups could enhance its lipophilicity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Inflammatory Properties : Methyl 2-({[4-(4-morpholinylsulfonyl)phenoxy]acetyl}amino)benzoate exhibits anti-inflammatory effects. .

Safety and Hazards

Without specific toxicity data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential applications in various fields such as medicinal chemistry or materials science.